Cas no 1797823-52-9 (3,5-dimethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1,2-oxazole-4-sulfonamide)

• Product Name: 3,5-dimethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1,2-oxazole-4-sulfonamide
• CAS No: 1797823-52-9
• CID: 5373218
• Update Time: 2025-10-29

3,5-dimethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• 3,5-dimethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C12H16N5O3S/c1-9-12(10(2)20-15-9)21(18,19)14-5-6-16-7-8-17-11(16)3-4-13-17/h3-4,7-8,13-14H,5-6H2,1-2H3
• InChI Key： AOSKCSMSUURZON-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(NCCN2=C3C=CNN3C=C2)(=O)=O)C(C)=N1

Additional information on 3,5-dimethyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1,2-oxazole-4-sulfonamide

3,5-Dimethyl-N-(2-{1H-Pyrazolo[1,5-a]Imidazol-1-yl}Ethyl)-1,2-Oxazole-4-Sulfonamide: A Comprehensive Overview

3,5-Dimethyl-N-(2-{1H-Pyrazolo[1,5-a]Imidazol-1-yl}Ethyl)-1,2-Oxazole-4-Sulfonamide, commonly referred to by its CAS number 1797823-52-9, is a highly specialized chemical compound with significant potential in the field of drug discovery and development. This compound belongs to the class of sulfonamides, which are widely recognized for their role in various therapeutic applications. The structure of this molecule is characterized by a 1,2-oxazole ring system substituted with methyl groups at positions 3 and 5, an imidazopyrazole moiety attached via an ethyl linker, and a sulfonamide group at position 4 of the oxazole ring.

The synthesis of 3,5-Dimethyl-N-(2-{1H-Pyrazolo[1,5-a]Imidazol-1-yl}Ethyl)-1,2-Oxazole-4-Sulfonamide involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The imidazopyrazole ring system is synthesized through a cyclization reaction involving appropriate precursors, while the oxazole ring is formed via a nucleophilic substitution reaction. The sulfonamide group is introduced in the final step to complete the structure. This compound has been designed with careful consideration of its pharmacokinetic properties, including bioavailability and metabolic stability.

Recent studies have highlighted the potential of this compound as a modulator of key biological targets involved in various disease states. For instance, research has demonstrated its ability to inhibit certain kinases and proteases that play critical roles in cancer progression and inflammation. The imidazopyrazole moiety contributes significantly to its binding affinity to these targets due to its unique electronic and steric properties.

In terms of pharmacological activity, 3,5-Dimethyl-N-(2-{1H-Pyrazolo[1,5-a]Imidazol-1-yl}Ethyl)-1,2-Oxazole-4-Sulfonamide has shown promising results in preclinical models of cancer and autoimmune diseases. Its ability to selectively target specific pathways makes it a valuable candidate for drug development programs focused on these therapeutic areas.

The structural features of this compound also make it amenable to further modification and optimization. Researchers have explored various substitution patterns on the oxazole ring and the imidazopyrazole moiety to enhance its potency and selectivity. These efforts have led to the identification of several analogs with improved pharmacological profiles.

From an industrial perspective, the synthesis of CAS No: 1797823-52-9 is scalable and compatible with current manufacturing practices. Its stability under various storage conditions ensures that it can be easily integrated into large-scale production processes.

In conclusion, 3,5-Dimethyl-N-(2-{1H-Pyrazolo[1,5-a]Imidazol-1-yl}Ethyl)-1,2-Oxazole-4-Sulfonamide represents a cutting-edge advancement in medicinal chemistry with broad implications for drug discovery. Its unique structure and promising pharmacological properties position it as a key player in the development of novel therapeutic agents for treating complex diseases such as cancer and inflammatory disorders.